Cas no 1895254-76-8 (2-fluoro-6-(1-hydroxycyclopropyl)phenol)

• Product Name: 2-fluoro-6-(1-hydroxycyclopropyl)phenol
• CAS No: 1895254-76-8
• MF: C₉H₉FO₂
• MW: 168.164966344833
• CID: 5957979
• PubChem ID: 117276592
• Update Time: 2025-10-30

2-fluoro-6-(1-hydroxycyclopropyl)phenol Chemical and Physical Properties

Names and Identifiers

• 2-fluoro-6-(1-hydroxycyclopropyl)phenol
• EN300-1801398
• 1895254-76-8

• Inchi： 1S/C9H9FO2/c10-7-3-1-2-6(8(7)11)9(12)4-5-9/h1-3,11-12H,4-5H2
• InChI Key： JSJNJOLQGIGQHC-UHFFFAOYSA-N
• SMILES： FC1=CC=CC(=C1O)C1(CC1)O

Computed Properties

• Exact Mass: 168.05865769g/mol
• Monoisotopic Mass: 168.05865769g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 179
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 40.5Ų

Additional information on 2-fluoro-6-(1-hydroxycyclopropyl)phenol

2-Fluoro-6-(1-Hydroxycyclopropyl)Phenol: A Comprehensive Overview

2-Fluoro-6-(1-hydroxycyclopropyl)phenol, with the CAS number 1895254-76-8, is a unique organic compound that has garnered significant attention in recent years due to its intriguing chemical properties and potential applications in various fields. This compound is characterized by its phenolic structure, which includes a fluorine atom at the 2-position and a hydroxycyclopropyl group at the 6-position. The combination of these functional groups imparts distinctive reactivity and biological activity to the molecule.

The synthesis of 2-fluoro-6-(1-hydroxycyclopropyl)phenol involves a multi-step process that typically begins with the preparation of the cyclopropyl group. Recent advancements in catalytic methods have enabled more efficient and selective syntheses, reducing the environmental footprint of the production process. Researchers have also explored alternative routes, such as using microwave-assisted reactions, to enhance the yield and purity of the compound.

The chemical structure of 2-fluoro-6-(1-hydroxycyclopropyl)phenol plays a crucial role in its reactivity. The fluorine atom at the 2-position introduces electron-withdrawing effects, which can influence the acidity of the phenolic hydroxyl group. This interplay between substituents has been extensively studied using computational chemistry techniques, providing insights into the compound's electronic properties and potential for further functionalization.

In terms of applications, 2-fluoro-6-(1-hydroxycyclopropyl)phenol has shown promise in pharmaceutical research. Its unique structure makes it a potential candidate for drug design, particularly in targeting specific biological pathways. Recent studies have highlighted its ability to modulate enzyme activity, suggesting its potential as a lead compound for developing novel therapeutic agents.

The biological activity of 2-fluoro-6-(1-hydroxycyclopropyl)phenol has been explored in various assays, including anti-inflammatory and antioxidant tests. Preliminary results indicate that this compound exhibits moderate activity in these areas, warranting further investigation into its therapeutic potential. Additionally, its ability to interact with cellular receptors has been studied using molecular docking techniques, providing valuable insights into its pharmacological profile.

In conclusion, 2-fluoro-6-(1-hydroxycyclopropyl)phenol is a versatile compound with a wealth of opportunities for exploration and application. As research continues to uncover its full potential, this compound is poised to make significant contributions to fields ranging from organic synthesis to drug discovery.